Cas no 1706291-65-7 (4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1706291-65-7
• MF: C₁₈H₂₁NO₂S₂
• MW: 347.494842290878
• CID: 5366711
• Update Time: 2025-06-29

4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (2-ethoxyphenyl)-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C18H21NO2S2/c1-2-21-15-7-4-3-6-14(15)18(20)19-10-9-17(23-13-11-19)16-8-5-12-22-16/h3-8,12,17H,2,9-11,13H2,1H3
• InChI Key： GYJLLSJSUVNXBE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OCC)(N1CCC(C2SC=CC=2)SCC1)=O

Additional information on 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1706291-65-7 and Product Name: 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane

The compound with the CAS number 1706291-65-7 and the product name 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule incorporates several key functional groups, including an ethoxybenzoyl moiety and a thiophene ring, which contribute to its unique chemical properties and biological activity.

Recent research in the domain of medicinal chemistry has highlighted the importance of thiazepane derivatives in the development of novel therapeutic agents. Thiazepanes, as a class of compounds, exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of a thiophene ring in 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane enhances its interaction with biological targets, making it a promising candidate for further investigation.

The ethoxybenzoyl group in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. This group is known to improve solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical agents. The combination of these features makes 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane an attractive scaffold for drug discovery efforts.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting specific biological pathways. The compound 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane has shown promise in preclinical studies as a potential inhibitor of enzymes involved in inflammatory processes. Specifically, its ability to interact with cyclooxygenase (COX) enzymes has been explored, suggesting its potential as an anti-inflammatory agent.

Moreover, the structural features of this compound have been optimized to enhance its binding affinity to biological targets. Computational modeling and molecular dynamics simulations have been employed to understand the interactions between 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane and its intended targets. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity.

The synthesis of 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been utilized to ensure high yield and purity. The use of catalytic systems has further improved the efficiency of the synthesis process, making it more scalable for industrial applications.

One of the key challenges in drug development is ensuring that compounds exhibit favorable pharmacokinetic profiles. The ethoxybenzoyl group in 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane contributes to improved oral bioavailability by enhancing lipid solubility. This property is particularly important for drugs that need to be administered orally for therapeutic effect.

Recent advancements in analytical techniques have enabled researchers to thoroughly characterize the physicochemical properties of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its purity. These analytical methods are essential for ensuring that the compound meets stringent quality standards before it can be advanced into clinical trials.

The potential therapeutic applications of 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane extend beyond anti-inflammatory uses. Preliminary studies suggest that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. This dual functionality makes it a versatile candidate for developing combination therapies that target multiple disease mechanisms simultaneously.

In conclusion, 4-(2-ethoxybenzoyl)-7-(thiophen-2-yl)-1,4-thiazepane represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. Continued research efforts are warranted to fully explore its potential as a novel therapeutic agent.